Cas no 2171347-80-9 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid
• CAS No: 2171347-80-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6035193
• PubChem ID: 165570153
• Update Time: 2025-05-19

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid
• 2171347-80-9
• EN300-1581626
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-8-17(15-24(29)27-14-13-23(33-2)25(30)31)28-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,23?/m1/s1
• InChI Key： GIMUVTWZCOVUNL-LIXIDFRTSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(C(=O)O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid

Recent Advances in the Study of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171347-80-9)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171347-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its application as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the role of this compound in the synthesis of peptide-based drugs. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. Researchers have explored the efficiency of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid in SPPS, noting its compatibility with standard coupling reagents and its ability to facilitate high-yield peptide formation. These findings are particularly relevant for the development of peptide therapeutics, where purity and yield are critical factors.

In addition to its applications in peptide synthesis, recent studies have highlighted the potential of this compound as a modulator of enzymatic activity. Preliminary in vitro assays have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. The methoxybutanoic acid moiety, in particular, has been implicated in the compound's binding affinity to target enzymes, offering a potential avenue for structure-activity relationship (SAR) studies.

Further research has also explored the pharmacokinetic properties of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided insights into its metabolic stability and bioavailability. These investigations are crucial for understanding the compound's potential as a drug candidate, as they inform dosing regimens and formulation strategies.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as solubility and off-target effects need to be addressed through further structural modifications and in vivo studies. Nonetheless, the current body of research underscores the versatility and potential of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid as a valuable tool in chemical biology and pharmaceutical development.

In conclusion, the recent advancements in the study of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171347-80-9) highlight its multifaceted applications in peptide synthesis and enzyme modulation. Continued research in this area holds the promise of unlocking new therapeutic opportunities and addressing unmet medical needs. The compound's unique structural features and demonstrated biological activity make it a compelling subject for future investigations in the field.